Cas no 2225176-29-2 (2-Fluoro-6-bromopyridine-4-boronic acid)

2-Fluoro-6-bromopyridine-4-boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The presence of both fluorine and bromine substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, making it a valuable intermediate in pharmaceutical and agrochemical research. The boronic acid moiety facilitates efficient coupling with aryl halides, while the halogenated pyridine scaffold offers further functionalization opportunities. This compound is particularly useful in constructing fluorinated heterocycles, which are of interest in medicinal chemistry due to their enhanced metabolic stability and bioavailability. Proper handling under inert conditions is recommended to preserve its reactivity.

2-Fluoro-6-bromopyridine-4-boronic acid structure

2225176-29-2 structure

Product Name:2-Fluoro-6-bromopyridine-4-boronic acid

CAS No:2225176-29-2

MF:C₅H₄BBrFNO₂

MW:219.80

CID:5143026

PubChem ID:72216265

Update Time:2025-05-28

2-Fluoro-6-bromopyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-6-bromopyridine-4-boronic acid
- (2-Bromo-6-fluoropyridin-4-yl)boronic acid
- starbld0024761
- 2225176-29-2
- AB80711
- D76918
- CS-0109729
- Inchi： 1S/C5H4BBrFNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2,10-11H
- InChI Key： ACFPEVAMVHUJCW-UHFFFAOYSA-N
- SMILES： C1(F)=NC(Br)=CC(B(O)O)=C1

Computed Properties

Exact Mass: 218.95025g/mol
Monoisotopic Mass: 218.95025g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F903890-5mg	2-Fluoro-6-bromopyridine-4-boronic acid	2225176-29-2	95%	5mg	￥898.20	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F903890-25mg	2-Fluoro-6-bromopyridine-4-boronic acid	2225176-29-2	95%	25mg	￥2,970.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F903890-100mg	2-Fluoro-6-bromopyridine-4-boronic acid	2225176-29-2	95%	100mg	￥8,280.00	2022-01-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1180369-5mg	(2-Bromo-6-fluoropyridin-4-yl)boronic acid	2225176-29-2	98%	5mg	￥1088	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1180369-25mg	(2-Bromo-6-fluoropyridin-4-yl)boronic acid	2225176-29-2	98%	25mg	￥3911	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1180369-100mg	(2-Bromo-6-fluoropyridin-4-yl)boronic acid	2225176-29-2	98%	100mg	￥12592	2023-04-14